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Compound of Interest

Compound Name: Trimethyl phosphonoacetate

Cat. No.: B042384

The Michaelis-Arbuzov Reaction: Mechanism

The Michaelis-Arbuzov reaction is a cornerstone in organophosphorus chemistry for the
formation of a phosphorus-carbon bond[2]. The reaction transforms a trivalent phosphorus
ester, such as a phosphite, into a pentavalent phosphorus species, like a phosphonate, by
reacting it with an alkyl halide[3].

The synthesis of trimethyl phosphonoacetate proceeds by reacting trimethyl phosphite with
methyl chloroacetate[1][4]. The mechanism involves two main steps[3][5]:

e Nucleophilic Attack: The nucleophilic phosphorus atom of the trimethyl phosphite attacks the
electrophilic carbon atom of methyl chloroacetate in an SN2 reaction. This step forms a
quasi-phosphonium salt intermediate.

o Dealkylation: The displaced chloride anion then attacks one of the methyl groups on the
phosphonium intermediate, also via an SN2 mechanism. This results in the formation of the
final product, trimethyl phosphonoacetate, and the byproduct, methyl chloride[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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